Cas no 87967-67-7 (Quinoxaline, 2,3-dimethyl-6-(5-nitro-1H-benzimidazol-1-yl)-)

• Product name: Quinoxaline, 2,3-dimethyl-6-(5-nitro-1H-benzimidazol-1-yl)-
• CAS No: 87967-67-7
• MF: C₁₇H₁₃N₅O₂
• MW: 319.317422628403
• CID: 649973
• PubChem ID: 13177510

Quinoxaline, 2,3-dimethyl-6-(5-nitro-1H-benzimidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2,3-dimethyl-6-(5-nitro-1H-benzimidazol-1-yl)-
• 2,3-dimethyl-6-(5-nitrobenzimidazol-1-yl)quinoxaline
• 87967-67-7
• 2,3-Dimethyl-6-(5-nitro-1H-benzimidazol-1-yl)quinoxaline
• DTXSID80524911

• Inchi： InChI=1S/C17H13N5O2/c1-10-11(2)20-15-7-12(3-5-14(15)19-10)21-9-18-16-8-13(22(23)24)4-6-17(16)21/h3-9H,1-2H3
• InChI Key： WMYQNKSDRJHEGI-UHFFFAOYSA-N
• SMILES： CC1=C(N=C2C=C(C=CC2=N1)N3C=NC4=C3C=CC(=C4)[N+](=O)[O-])C

Computed Properties

• Exact Mass: 319.10692467g/mol
• Monoisotopic Mass: 319.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.4Ų
• XLogP3: 3